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Compound of Interest

Compound Name: 1-Butyl-1-methylpyrrolidinium

Cat. No.: B1250683

An In-depth Technical Guide to 1-Butyl-1-methylpyrrolidinium
bis(trifluoromethylsulfonyl)imide

Introduction

1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, often abbreviated as
[BMPyrr][TFSI] or BMP-BTI, is a room-temperature ionic liquid (RTIL). lonic liquids are salts
that are liquid below 100°C, and they have garnered significant attention in the scientific
community due to their unique properties. These include low volatility, high thermal stability, a
wide electrochemical window, and high ionic conductivity.[1][2] [BMPyrr][TESI] is particularly
noted for its wide electrochemical window and is a subject of research in various applications,
from energy storage to chemical synthesis.[3] This guide provides a comprehensive overview
of its chemical properties, synthesis, and key applications for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide
are summarized in the table below. These characteristics are crucial for its application as a
solvent and electrolyte in various chemical and electrochemical systems.
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Property Value
Molecular Weight 422.41 g/mol [3][4][5]
Molecular Formula C11H20FsN204S2[3][5][6]
CAS Number 223437-11-4[3][4][5]
Colorless to yellow or light brown clear liquid[3]
Appearance
[61[7]
Density 1.40 g/mL][6]
Melting Point -18 °C[6]
Refractive Index n20/D 1.42[6]
Miscible with methanol, acetonitrile, acetone,
Solubility dichloromethane, and dimethyl sulfoxide.

Immiscible with water and diethyl ether.[3]

Electrochemical Properties

The electrochemical properties of [BMPyrr][TFSI] make it a highly suitable candidate for energy
storage applications such as lithium-ion batteries and supercapacitors.[6]

Property Value

Electrochemical Window 5.5V to 6.1 V[3][8]

lonic Conductivity 2.12 mS/cm to 3 mS/cm at 25°C[3][8]
Viscosity 548 stokes / 766 mPa.s at 25°C[8]

Experimental Protocols
Synthesis of 1-Butyl-1-methylpyrrolidinium
bis(trifluoromethylsulfonyl)imide

A common method for the synthesis of [BMPyrr][TFSI] is a two-step process involving the
formation of the pyrrolidinium bromide salt, followed by an anion exchange reaction.[9][10]
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Step 1: Synthesis of 1-Butyl-1-methylpyrrolidinium Bromide ([Pyrr14]Br)

Under an inert atmosphere, dissolve N-methylpyrrolidine (0.2 mol) in acetonitrile (50 cm3).

Cool the solution in an ice-water bath while stirring.

Add 1-bromobutane (0.2 mol) dropwise to the cooled solution.

Allow the resulting mixture to warm to room temperature and then stir vigorously overnight
under reflux.

After the reaction, a white solid product, 1-butyl-1-methylpyrrolidinium bromide, is
obtained.

The solid can be washed with a mixture of acetone and diethyl ether, followed by filtration
and drying to yield the final product.[9]

Step 2: Anion Exchange to form [Pyrri4][TFSI]

Prepare a solution of the halide salt, [Pyrri4]Br (0.05 mol), in dichloromethane (50 cm3).

Separately, prepare a solution of lithium bis{(trifluoromethyl)sulfonyl}imide (0.053 mol) in
distilled water (50 cms).

Combine the two solutions in a round-bottom flask and stir the mixture vigorously at room
temperature overnight.[9]

The reaction will form a biphasic system, with the desired ionic liquid as the bottom phase.

Extract the ionic liquid using dichloromethane and wash it multiple times with deionized
water to remove any remaining halide impurities.[11]

Remove the solvent under vacuum to yield the final product, 1-Butyl-1-methylpyrrolidinium
bis(trifluoromethylsulfonyl)imide.
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Step 1: Synthesis of [Pyrr14]Br

N-methylpyrrolidine +
1-bromobutane in Acetonitrile

Stir under reflux overnight

1-Butyl-1-methylpyrrolidinium Bromide
([Pyrr14]Br)

Use in Step 2

Step 2: Anion Exchange

[Pyrr14]Br in Dichloromethane +
Li[TFSI] in Water

Stir vigorously overnight

Biphasic mixture

Extract with Dichloromethane
& Wash with Water

1-Butyl-1-methylpyrrolidinium
bis(trifluoromethylsulfonyl)imide

Click to download full resolution via product page

Synthesis workflow for 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide.
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Applications in Research and Development

The unique properties of 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide have
led to its use in a variety of applications:

o Energy Storage: It is widely researched as a safe and stable electrolyte for high-voltage
applications in lithium-ion batteries and electric double-layer capacitors (supercapacitors).[6]

[9]

» Electrochemistry: Its wide electrochemical window makes it a suitable medium for various
electrochemical studies, including the generation and analysis of superoxide ions.[1][12]

o Chemical Synthesis: It can be employed as a non-volatile and recyclable solvent in organic
synthesis.[3]

» Drug Development: In the pharmaceutical field, its properties may be leveraged for drug
formulation to enhance the solubility and bioavailability of active pharmaceutical ingredients.

[6]

o Other Applications: It has also been explored as a lubricant for gears and machines and as a
solvent for separating azeotropic mixtures.[3]

Safety and Toxicity

While ionic liquids are often considered "green" solvents due to their low volatility, they are not
without potential hazards.

o Toxicity: 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide is considered toxic
if swallowed.[13]

e lrritation: It can cause skin and serious eye irritation.[14][15] Some studies suggest it may
also cause respiratory irritation.[15]

o Handling: Standard laboratory safety precautions should be followed, including the use of
personal protective equipment such as gloves and safety glasses.[13] Work should be
conducted in a well-ventilated area.[13] It is important to note that the toxicological properties
of this compound have not been fully investigated.[14]
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Conclusion

1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide is a versatile ionic liquid with a
compelling set of properties that make it highly valuable for a range of scientific and industrial
applications. Its high thermal stability, wide electrochemical window, and ionic conductivity are
particularly advantageous in the field of energy storage. As research into ionic liquids
continues, the potential applications for [BMPyrr][TFESI] are likely to expand, offering innovative
solutions in areas from green chemistry to pharmaceutical development. However, appropriate
safety measures must be taken when handling this compound due to its potential for toxicity
and irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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